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Compound of Interest

Compound Name: Sulfo-Cy5-Methyltetrazine

Cat. No.: B12395024

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, structure, and

applications of Sulfo-Cy5-Methyltetrazine, a key reagent in advanced bioconjugation and

imaging techniques. The information is tailored for professionals in the fields of chemical

biology, drug development, and molecular imaging.

Core Chemical Properties and Structure
Sulfo-Cy5-Methyltetrazine is a fluorescent labeling reagent that combines the far-red emitting

Sulfo-Cy5 fluorophore with a highly reactive methyltetrazine moiety. This combination makes it

an invaluable tool for bioorthogonal chemistry, particularly for the rapid and specific labeling of

biomolecules in complex biological systems. The sulfonate groups on the cyanine dye enhance

its water solubility, a critical feature for biological applications.[1][2]

The key feature of Sulfo-Cy5-Methyltetrazine is its ability to participate in the inverse-electron-

demand Diels-Alder (iEDDA) cycloaddition reaction with trans-cyclooctene (TCO) derivatives.

[3] This "click chemistry" reaction is exceptionally fast and proceeds efficiently under

physiological conditions without the need for a catalyst, making it ideal for live-cell and in vivo

applications.[3]
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Quantitative Data Summary
The following table summarizes the key quantitative properties of Sulfo-Cy5-Methyltetrazine.

Property Value Reference

Molecular Formula C₄₄H₅₁N₇O₁₀S₃ [4][5][6]

Molecular Weight 934.11 g/mol [4][7]

Excitation Maximum (λex) ~647 nm [4][7]

Emission Maximum (λem) ~668 nm [7]

Extinction Coefficient ~250,000 cm⁻¹M⁻¹ [4]

Solubility Water, DMSO, DMF [4]

Purity Typically ≥95% (HPLC) [4]

Experimental Protocols: Pre-targeted Live-Cell
Imaging
A prominent application of Sulfo-Cy5-Methyltetrazine is in pre-targeted imaging, a two-step

labeling strategy that significantly enhances signal-to-noise ratios in cellular and in vivo

imaging. This protocol outlines a general workflow for pre-targeted live-cell imaging using a

TCO-modified antibody and Sulfo-Cy5-Methyltetrazine.

I. Preparation of TCO-Modified Antibody
Protein Preparation: Dissolve the antibody of interest in an amine-free buffer (e.g., PBS, pH

7.4) at a concentration of 1-10 mg/mL. If the buffer contains primary amines (e.g., Tris), a

buffer exchange into PBS is necessary.

TCO-NHS Ester Solution: Prepare a stock solution of a TCO-PEG-NHS ester in anhydrous

DMSO or DMF. The PEG linker helps to improve solubility and reduce steric hindrance.

Conjugation Reaction:

Adjust the pH of the antibody solution to 8.5-9.0 using a sodium bicarbonate solution.
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Add the TCO-NHS ester solution to the antibody solution at a molar ratio of 5-20 fold

excess of the TCO reagent. The optimal ratio should be determined empirically for each

antibody.

Incubate the reaction for 30-60 minutes at room temperature with gentle mixing.

Purification: Remove the unreacted TCO-NHS ester using a desalting column (e.g.,

Sephadex G-25) equilibrated with the desired storage buffer (e.g., PBS).

Characterization (Optional): The degree of labeling (DOL) can be determined by mass

spectrometry (MALDI-TOF or ESI-MS) by comparing the mass of the modified and

unmodified antibody.

II. Pre-targeting and Labeling of Live Cells
Cell Culture: Culture live cells on glass-bottom dishes suitable for microscopy.

Pre-targeting Step:

Incubate the cultured cells with the TCO-modified antibody in a suitable live-cell imaging

medium at a concentration of 10-100 nM.

Incubate for 30-60 minutes at 37°C to allow the antibody to bind to its target on the cell

surface.

Washing: Gently wash the cells two to three times with fresh, pre-warmed imaging medium

to remove any unbound TCO-modified antibody.

Labeling with Sulfo-Cy5-Methyltetrazine:

Prepare a stock solution of Sulfo-Cy5-Methyltetrazine in anhydrous DMSO (e.g., 1 mM).

Dilute the stock solution in live-cell imaging medium to a final concentration of 1-5 µM.

Add the Sulfo-Cy5-Methyltetrazine solution to the cells.

Image Acquisition:
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Immediately begin imaging the cells using a fluorescence microscope equipped with

appropriate filters for Cy5 (e.g., excitation at ~640 nm and emission at ~670 nm).

The fluorescent signal should develop rapidly as the TCO-tetrazine ligation occurs. Time-

lapse imaging can be performed to monitor the labeling process in real-time.

Visualizing the Workflow
The following diagrams illustrate the key processes involved in the application of Sulfo-Cy5-
Methyltetrazine.
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Caption: Pre-targeting experimental workflow.
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Caption: Inverse-electron-demand Diels-Alder reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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